Cas no 1189642-44-1 (N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride)

• Product Name: N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride
• CAS No: 1189642-44-1
• MF: C₂₁H₃₈ClNO₂
• MW: 371.984925746918
• CID: 6275094
• PubChem ID: 18593200
• Update Time: 2025-05-26

N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride
• 1189642-44-1
• AKOS026683688
• 1-((3r,5r,7r)-adamantan-1-ylmethoxy)-3-(cyclohexyl(methyl)amino)propan-2-ol hydrochloride
• 1-(1-adamantylmethoxy)-3-[cyclohexyl(methyl)amino]propan-2-ol;hydrochloride
• N-{3-[(adamantan-1-yl)methoxy]-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride
• F3254-0028

• Inchi： 1S/C21H37NO2.ClH/c1-22(19-5-3-2-4-6-19)13-20(23)14-24-15-21-10-16-7-17(11-21)9-18(8-16)12-21;/h16-20,23H,2-15H2,1H3;1H
• InChI Key： JFTWXQLFEHMYJZ-UHFFFAOYSA-N
• SMILES： Cl.O(CC(CN(C)C1CCCCC1)O)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 371.2591071g/mol
• Monoisotopic Mass: 371.2591071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride

N-{3-(Adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine Hydrochloride (CAS No. 1189642-44-1): An Overview

N-{3-(Adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride (CAS No. 1189642-44-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of adamantine and cyclohexanamine, and it possesses unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The adamantane moiety, a tricyclic cycloalkane with a cage-like structure, is known for its high stability and unique physical properties. In the context of N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride, the adamantane group contributes to the compound's overall rigidity and conformational stability. This structural feature is particularly important in drug design, as it can influence the compound's binding affinity to specific receptors and enzymes.

The cyclohexanamine component of the molecule is another key structural element. Cyclohexanamines are widely used in the synthesis of pharmaceuticals due to their ability to form stable complexes with various biological targets. In this compound, the cyclohexanamine group is methylated, which can enhance its lipophilicity and improve its ability to cross cell membranes. This property is crucial for drugs that need to reach intracellular targets or penetrate the blood-brain barrier.

The presence of a hydroxyl group (OH) in the 2-position of the propyl chain adds further complexity to the molecule. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility, stability, and interactions with biological macromolecules. In N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride, the hydroxyl group may play a role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The methoxy group (OCH₃) attached to the 3-position of the propyl chain is another important functional group in this compound. Methoxy groups are often used in drug design to improve solubility and reduce metabolic liability. In this context, the methoxy group may enhance the compound's stability and bioavailability, making it more suitable for therapeutic applications.

The hydrochloride salt form of N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine is particularly noteworthy. The formation of a hydrochloride salt can improve the compound's water solubility and stability, which are critical factors for drug formulation and delivery. Additionally, the hydrochloride salt form can enhance the compound's pharmacological activity by facilitating its ionization and improving its ability to interact with biological targets.

Recent research has highlighted several potential therapeutic applications of N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating conditions such as rheumatoid arthritis and other inflammatory disorders. The anti-inflammatory effects are believed to be mediated through its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

In addition to its anti-inflammatory properties, N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common features of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including antioxidant activity and modulation of mitochondrial function.

Furthermore, N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride has shown promise in preclinical models of pain management. Research suggests that this compound can effectively reduce both acute and chronic pain by modulating pain signaling pathways in the central nervous system. The mechanism underlying these analgesic effects is not yet fully understood but may involve interactions with opioid receptors or other pain-related signaling molecules.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride in various therapeutic contexts. Early results from these trials have been encouraging, with no significant adverse effects reported at clinically relevant doses. However, more extensive studies are needed to fully characterize the pharmacological profile of this compound and determine its optimal use in clinical practice.

In conclusion, N-{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}-N-methylcyclohexanamine hydrochloride (CAS No. 1189642-44-1) is a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.